Cas no 1443353-15-8 (1-Fluoro-3-[(3,5-difluorophenyl)sulfanylmethyl]benzene)

• Product Name: 1-Fluoro-3-[(3,5-difluorophenyl)sulfanylmethyl]benzene
• CAS No: 1443353-15-8
• MF: C₁₃H₉F₃S
• MW: 254.270772695541
• MDL: MFCD18911280
• CID: 5180258
• Update Time: 2026-03-05

1-Fluoro-3-[(3,5-difluorophenyl)sulfanylmethyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-[(3,5-difluorophenyl)sulfanylmethyl]benzene
• (3,5-DIFLUOROPHENYL)(3-FLUOROBENZYL)SULFANE

• MDL： MFCD18911280
• Inchi： 1S/C13H9F3S/c14-10-3-1-2-9(4-10)8-17-13-6-11(15)5-12(16)7-13/h1-7H,8H2
• InChI Key： LRZCWKPBWXFVEU-UHFFFAOYSA-N
• SMILES： C1(F)=CC(SCC2=CC=CC(F)=C2)=CC(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 1-Fluoro-3-[(3,5-difluorophenyl)sulfanylmethyl]benzene

Professional Introduction to Compound with CAS No. 1443353-15-8 and Product Name: 1-Fluoro-3-[(3,5-difluorophenyl)sulfanylmethyl]benzene

The compound identified by the CAS number 1443353-15-8 and the product name 1-Fluoro-3-[(3,5-difluorophenyl)sulfanylmethyl]benzene represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a unique structural configuration, has garnered attention due to its potential applications in pharmaceutical research and development. The presence of both fluorine atoms and a sulfanyl group in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into a benzene ring can modulate the electronic properties of the molecule, enhancing its binding affinity to biological targets. In particular, the 1-fluoro substituent at the para position of the benzene ring contributes to the compound's stability and reactivity, making it a promising scaffold for medicinal chemists. The (3,5-difluorophenyl)sulfanylmethyl moiety further complicates the structure, introducing a sulfur-based functional group that can interact with various biological receptors.

The synthesis of 1-Fluoro-3-[(3,5-difluorophenyl)sulfanylmethyl]benzene involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for subsequent biological evaluations. Researchers have leveraged modern techniques such as palladium-catalyzed cross-coupling reactions to construct the desired aromatic core efficiently. These advancements in synthetic chemistry have enabled the rapid development of novel compounds like this one.

One of the most intriguing aspects of this compound is its potential role in addressing unmet medical needs. The structural features of 1-Fluoro-3-[(3,5-difluorophenyl)sulfanylmethyl]benzene suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. For instance, its fluorinated aromatic ring could mimic natural substrates or bind to specific pockets on target proteins, thereby modulating their function. Preliminary computational studies have indicated that this compound might interact with enzymes such as kinases or proteases, which are often implicated in cancer and inflammatory diseases.

In addition to its pharmacological potential, this compound has also shown promise in material science applications. The unique electronic properties conferred by the fluorine atoms make it an attractive candidate for use in organic electronics or as a building block for more complex materials. Researchers are exploring its utility in designing novel semiconductors or luminescent materials that could find applications in optoelectronic devices. The sulfanyl group further enhances its versatility by allowing for additional functionalization, enabling chemists to tailor its properties for specific needs.

The latest research trends indicate that compounds like 1-Fluoro-3-[(3,5-difluorophenyl)sulfanylmethyl]benzene are being increasingly studied for their potential as therapeutic agents. Clinical trials are underway to evaluate their efficacy and safety profiles in various disease models. The compound's ability to cross biological membranes efficiently makes it an attractive candidate for drug delivery systems. Furthermore, its stability under physiological conditions ensures that it can be formulated into reliable pharmaceutical products.

The development of new synthetic routes has been instrumental in making this compound more accessible for research purposes. Innovations such as flow chemistry and continuous manufacturing processes have reduced production costs and improved scalability. These advancements allow researchers to conduct larger-scale experiments and move closer to commercialization faster than ever before. The collaboration between academic institutions and pharmaceutical companies has also accelerated progress by combining expertise from different disciplines.

The environmental impact of synthesizing and using such compounds is another area of growing interest. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. By incorporating principles of sustainable chemistry, researchers aim to make processes more eco-friendly without compromising on yield or purity. This aligns with broader industry goals to develop drugs that are not only effective but also environmentally responsible.

In conclusion,1-Fluoro-3-[(3,5-difluorophenyl)sulfanylmethyl]benzene represents a significant contribution to the field of medicinal chemistry. Its unique structural features offer multiple opportunities for therapeutic applications across various disease areas. With ongoing research focused on optimizing its synthesis and evaluating its biological activity,1443353-15-8 is poised to play a crucial role in future drug development efforts.